Cas no 1392472-94-4 (tert-butyl 3-amino-5-hydroxy-piperidine-1-carboxylate)

• Product Name: tert-butyl 3-amino-5-hydroxy-piperidine-1-carboxylate
• CAS No: 1392472-94-4
• MF: C₁₀H₂₀N₂O₃
• MW: 216.277402877808
• MDL: MFCD24533663
• CID: 4698327
• Update Time: 2025-11-05

tert-butyl 3-amino-5-hydroxy-piperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-Butyl 3-amino-5-hydroxypiperidine-1-carboxylate
• (3S,5R)-tert-Butyl 3-amino-5-hydroxypiperidine-1-carboxylate
• (3S,5S)-tert-Butyl 3-amino-5-hydroxypiperidine-1-carboxylate
• (3R,5R)-tert-Butyl 3-amino-5-hydroxypiperidine-1-carboxylate
• t-Butyl 3-amino-5-hydroxypiperidine-1-carboxylate
• tert-Butyl (3R,5S)-3-amino-5-hydroxypiperidine-1-carboxylate
• 3-Amino-5-hydroxy-piperidine-1-carboxylic acid tert-butyl ester
• tert-butyl 3-amino-5-hydroxy-piperidine-1-carboxylate

• MDL： MFCD24533663
• Inchi： 1S/C10H20N2O3/c1-10(2,3)15-9(14)12-5-7(11)4-8(13)6-12/h7-8,13H,4-6,11H2,1-3H3
• InChI Key： IZVUMRPAZPCMTK-UHFFFAOYSA-N
• SMILES： OC1CN(C(=O)OC(C)(C)C)CC(C1)N

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 237
• Topological Polar Surface Area: 75.8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinecarboxylic acids and derivatives Piperidinecarboxylic acids

Additional information on tert-butyl 3-amino-5-hydroxy-piperidine-1-carboxylate

tert-butyl 3-amino-5-hydroxy-piperidine-1-carboxylate: A Comprehensive Overview

The compound tert-butyl 3-amino-5-hydroxy-piperidine-1-carboxylate, identified by the CAS number 1392472-94-4, is a significant molecule in the field of organic chemistry and pharmacology. This compound belongs to the class of piperidine derivatives, which are widely studied due to their potential applications in drug development and as intermediates in chemical synthesis. The structure of this compound consists of a piperidine ring substituted with a tert-butyl group, an amino group, and a hydroxyl group, making it a versatile molecule with unique chemical properties.

Recent studies have highlighted the importance of piperidine derivatives in medicinal chemistry, particularly in the design of bioactive compounds. The presence of the tert-butyl group in this compound contributes to its lipophilicity, which is a critical factor in drug design for improving bioavailability. Additionally, the amino and hydroxyl groups provide sites for potential functionalization, enabling the molecule to participate in various chemical reactions such as nucleophilic substitutions, condensations, and oxidations.

In terms of synthesis, tert-butyl 3-amino-5-hydroxy-piperidine-1-carboxylate can be prepared through a variety of methods, including ring-opening reactions of epoxides or lactams, or through the modification of existing piperidine derivatives. These methods often involve multi-step processes that require precise control over reaction conditions to achieve high yields and purity. The synthesis of this compound is an area of active research, with scientists exploring more efficient and environmentally friendly approaches to its production.

The applications of this compound are diverse and span across several fields. In pharmaceutical research, it has been investigated as a potential lead compound for the development of new drugs targeting various therapeutic areas such as central nervous system disorders, inflammation, and cancer. For instance, recent studies have demonstrated that certain derivatives of this compound exhibit potent anti-inflammatory activity by inhibiting key enzymes involved in inflammatory pathways.

Beyond its pharmacological applications, tert-butyl 3-amino-5-hydroxy-piperidine-1-carboxylate also finds use as an intermediate in the synthesis of more complex molecules. Its ability to undergo various transformations makes it a valuable building block in organic synthesis. For example, it can be converted into other piperidine derivatives with different substituents by employing techniques such as alkylation or acylation.

In conclusion, tert-butyl 3-amino-5-hydroxy-piperidine-1-carboxylate is a versatile and intriguing compound with significant potential in both academic research and industrial applications. Its unique structure and reactivity make it a valuable tool for chemists and pharmacologists alike. As research continues to uncover new insights into its properties and applications, this compound is likely to play an increasingly important role in the development of novel drugs and chemical processes.